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An In-depth Technical Guide to Methyl 2-
oxoindoline-6-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 2-oxoindoline-6-carboxylate is a heterocyclic organic compound that serves as a
crucial intermediate in the synthesis of various pharmaceutical agents.[1][2] Its core structure,
featuring an oxindole moiety, is a prevalent scaffold in numerous biologically active molecules.
This technical guide provides a comprehensive overview of the physical and chemical
properties of Methyl 2-oxoindoline-6-carboxylate, detailed experimental protocols for its
synthesis, and its role as a key building block in medicinal chemistry, particularly in the
development of targeted cancer therapies.

Physicochemical Properties

The physical and chemical characteristics of Methyl 2-oxoindoline-6-carboxylate are
summarized below. These properties are essential for its handling, characterization, and
application in synthetic chemistry.

General and Physical Properties
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A compilation of the general and physical properties of Methyl 2-oxoindoline-6-carboxylate is

presented in Table 1. The data has been aggregated from various chemical suppliers and

databases.
Property Value Source(s)
CAS Number 14192-26-8 [LI31[4][5]16]
Molecular Formula C10H9NOs3 [L1114171181
Molecular Weight 191.18 g/mol [LII21[411 71081191
White to off-white or light
Appearance yellow to light orange [5]1[6]
powder/crystal
Melting Point 184-190°C, 208-211°C, 210.0- IEIAETE]
elting Poin
g 214.0°C, 212°C
Boiling Point 388.1°C at 760 mmHg [1][4]15]
) 1.283 + 0.06 g/cm3 (Predicted),
Density [L][2]3]14108]
1.3+0.1 g/cm3
- Slightly soluble in Chloroform
Solubility [11[3]
and Methanol
pKa 13.50 + 0.20 (Predicted) [11[3]
Flash Point 188.5+27.9°C [1][4]
Refractive Index 1.572,1.573 [1][4]
Vapor Pressure 3.15E-06 mmHg at 25°C [1114]
Topological Polar Surface Area  55.4 A2 9]

Spectroscopic Data

Spectroscopic data is critical for the structural elucidation and purity assessment of Methyl 2-

oxoindoline-6-carboxylate. While the raw spectra are not provided here, the availability of

various spectroscopic analyses is noted.
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Spectroscopic Technique Availability

1H NMR Data available[8][10]
13C NMR Data available[10][11]
Mass Spectrometry (MS) Data available[8][10][11]
Infrared Spectroscopy (IR) Data available[8][10][11]

Experimental Protocols

The synthesis of Methyl 2-oxoindoline-6-carboxylate is a key step in the production of
several active pharmaceutical ingredients. Below are detailed methodologies for its
preparation.

Synthesis via Catalytic Hydrogenation

A common method for the synthesis of Methyl 2-oxoindoline-6-carboxylate involves the
catalytic hydrogenation of a nitro-substituted precursor.

General Procedure:

Dissolution: Dissolve 48.3 g of methyl 4-(2-methoxy-2-oxoethyl)-3-nitrobenzoate in 800 mL of
concentrated acetic acid.[3]

o Catalyst Addition: Add 5.0 g of 10% palladium on carbon (Pd/C) catalyst to the solution.[3]

» Hydrogenation: Hydrogenate the reaction mixture in a hydrogen atmosphere at room
temperature for 2.5 hours. Maintain a reaction temperature of 50°C and a hydrogen pressure
of 50 psi.[3]

o Work-up:
o Upon completion of the reaction, remove the catalyst by filtration.[3]

o Concentrate the filtrate to dryness.[3]
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o Dissolve the residue in 150 mL of tert-butyl methyl ether, filter again, and dry under
vacuum at 100°C.[3]

Expected Yield: 28.6 g (98% of the theoretical yield).[3]

Synthesis via Reductive Cyclization

An alternative route involves a reductive cyclization of a dinitro compound.

Experimental Workflow:

Synthesis of Methyl 2-oxoindoline-6-carboxylate

Methyl 4-chloro-3-nitrobenzoate

Dimethyl malonate, K2COs

Dimethyl [4-(methoxycarbonyl)-2-nitrophenyl]propanedioate

Catalytic Hydrogenation (e.g., Pd/C, H2)

Methyl 2-oxoindoline-6-carboxylate

Click to download full resolution via product page
Caption: A simplified workflow for the synthesis of Methyl 2-oxoindoline-6-carboxylate.

Role in Drug Development

Methyl 2-oxoindoline-6-carboxylate is a key intermediate in the synthesis of Nintedanib
(BIBF 1120), a potent triple angiokinase inhibitor.[3][12] Nintedanib is used in the treatment of
idiopathic pulmonary fibrosis and certain types of non-small-cell lung cancer.[13]

Nintedanib Synthesis Pathway
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The synthesis of Nintedanib from Methyl 2-oxoindoline-6-carboxylate involves several steps,
including N-acetylation and subsequent condensation reactions.

Nintedanib Synthesis from Methyl 2-oxoindoline-6-carboxylate

Methyl 2-oxoindoline-6-carboxylate

cetic anhydride

Methyl 1-acetyl-2-oxoindoline-6-carboxylate

rimethyl orthobenzoate

Methyl (E)-1-acetyl-3-(methoxy(phenyl)methylene)-
2-oxoindoline-6-carboxylate

Multi-step synthesis

Nintedanib

Click to download full resolution via product page

Caption: Key steps in the synthesis of Nintedanib starting from Methyl 2-oxoindoline-6-

carboxylate.

Mechanism of Action of Nintedanib

Nintedanib functions by inhibiting multiple receptor tyrosine kinases (RTKSs) involved in
angiogenesis and tumor growth. Understanding this mechanism highlights the significance of
its precursor, Methyl 2-oxoindoline-6-carboxylate.
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Nintedanib's Inhibition of Signaling Pathways

Nintedanib (derived from Methyl 2-oxoindoline-6-carboxylate)

Nintedanib
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Caption: Nintedanib inhibits key receptor tyrosine kinases to block angiogenesis and tumor
growth.

Safety and Handling

Methyl 2-oxoindoline-6-carboxylate is classified as an irritant. It may cause skin irritation
(H315), serious eye irritation (H319), and respiratory irritation (H335).[14]

Precautionary Measures:

e Handling: Use in a well-ventilated area. Avoid breathing dust, mist, or spray. Wear protective
gloves, clothing, and eye/face protection.[14]

o Storage: Store in a dry, cool, and well-ventilated area. Keep the container tightly closed.[1]
[14]

e First Aid:
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[e]

Skin Contact: Wash with plenty of soap and water.[14]

o

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[4]

(¢]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4]

[¢]

Ingestion: Rinse mouth. Do NOT induce vomiting.[14]

Conclusion

Methyl 2-oxoindoline-6-carboxylate is a compound of significant interest in medicinal
chemistry and drug development. Its well-defined physicochemical properties and established
synthetic routes make it a valuable building block for complex pharmaceutical agents. The
information presented in this guide provides a solid foundation for researchers and scientists
working with this important intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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